Cas no 67081-02-1 (5-nitro-1,3-dihydro-2-benzofuran-1-one)

5-Nitro-1,3-dihydro-2-benzofuran-1-one is a nitro-substituted benzofuranone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a benzofuranone core with a nitro group at the 5-position, enhancing its reactivity as an intermediate in the preparation of more complex molecules. The compound is valued for its stability under standard conditions and its utility in electrophilic substitution reactions, making it suitable for constructing heterocyclic frameworks. Its nitro group also facilitates further functionalization, enabling diverse derivatization pathways. This compound is commonly used in the development of agrochemicals, dyes, and bioactive compounds, offering researchers a versatile building block for synthetic chemistry.

5-nitro-1,3-dihydro-2-benzofuran-1-one structure

67081-02-1 structure

Product Name:5-nitro-1,3-dihydro-2-benzofuran-1-one

CAS No:67081-02-1

MF:C₈H₅NO₄

MW:179.129602193832

CID:1115742

PubChem ID:13814395

Update Time:2025-06-07

5-nitro-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

- 5-nitro-1(3H)-Isobenzofuranone
- 5-nitro-1,3-dihydro-2-benzofuran-1-one
- 5-nitro-3H-2-benzofuran-1-one
- SCHEMBL3624177
- EN300-155359
- 5-nitrophthalide
- 5-Nitroisobenzofuran-1(3H)-one
- 67081-02-1
- G63804
- Inchi： 1S/C8H5NO4/c10-8-7-2-1-6(9(11)12)3-5(7)4-13-8/h1-3H,4H2
- InChI Key： XCCQAOSVHLEFJJ-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(=CC=2C1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 179.02185764g/mol
Monoisotopic Mass: 179.02185764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 72.1Å²

5-nitro-1,3-dihydro-2-benzofuran-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM523756-1g	5-Nitroisobenzofuran-1(3H)-one	67081-02-1	95%	1g	$324	2023-02-17
Enamine	EN300-155359-0.05g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		0.05g	$864.0	2023-02-14
Enamine	EN300-155359-0.1g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		0.1g	$904.0	2023-02-14
Enamine	EN300-155359-0.25g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		0.25g	$946.0	2023-02-14
Enamine	EN300-155359-0.5g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		0.5g	$987.0	2023-02-14
Enamine	EN300-155359-1.0g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		1g	$0.0	2023-05-25
Enamine	EN300-155359-2.5g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		2.5g	$2014.0	2023-02-14
Enamine	EN300-155359-5.0g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		5.0g	$2981.0	2023-02-14
Enamine	EN300-155359-10.0g	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		10.0g	$4421.0	2023-02-14
Enamine	EN300-155359-50mg	5-nitro-1,3-dihydro-2-benzofuran-1-one	67081-02-1		50mg	$864.0	2023-09-25